Cas no 155551-61-4 (3a-Epiburchellin)

3a-Epiburchellin is a sesquiterpene lactone derived from natural sources, recognized for its potential applications in medicinal chemistry and pharmacological research. This compound exhibits notable bioactivity, including anti-inflammatory and cytotoxic properties, making it a subject of interest for drug development and therapeutic studies. Its unique structural framework, characterized by a fused ring system and lactone moiety, contributes to its interaction with biological targets. Researchers value 3a-Epiburchellin for its role as a scaffold in synthesizing analogs with enhanced selectivity and potency. The compound's stability and solubility profile further support its utility in experimental and industrial settings, particularly in exploring novel bioactive molecules.

3a-Epiburchellin structure

Product Name:3a-Epiburchellin

CAS No:155551-61-4

MF:C₂₀H₂₀O₅

MW:340.369806289673

CID:1080662

PubChem ID:101663187

Update Time:2025-05-28

3a-Epiburchellin Chemical and Physical Properties

Names and Identifiers

- 3a-Epiburchellin
- [ "" ]
- [2R-(2alpha,3beta,3aalpha)]-2-(1,3-Benzodioxol-5-yl)-3,3a-dihydro-5-methoxy-3-methyl-3a-(2-propenyl)-6(2H)-benzofuranone
- AKOS032962705
- 155551-61-4
- Burchellin
- 38276-59-4
- 6(2H)-Benzofuranone, 2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-5-methoxy-3-methyl-3a-(2-propenyl)-, (2S-(2alpha,3beta,3abeta))-
- DTXSID20959203
- 2-(2H-1,3-BENZODIOXOL-5-YL)-5-METHOXY-3-METHYL-3A-(PROP-2-EN-1-YL)-2,3-DIHYDRO-1-BENZOFURAN-6-ONE
- NSC 370991
- 2-(1,3-benzodioxol-5-yl)-5-methoxy-3-methyl-3a-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one
- NSC370991
- NS00067926
- 2-(2H-1,3-Benzodioxol-5-yl)-5-methoxy-3-methyl-3a-(prop-2-en-1-yl)-3,3a-dihydro-1-benzofuran-6(2H)-one
- NSC-370991
- G89109
- Inchi： 1S/C20H20O5/c1-4-7-20-10-17(22-3)14(21)9-18(20)25-19(12(20)2)13-5-6-15-16(8-13)24-11-23-15/h4-6,8-10,12,19H,1,7,11H2,2-3H3
- InChI Key： SOLJFAQVSWXZEQ-UHFFFAOYSA-N
- SMILES： O1C2=CC(C(=CC2(CC=C)C(C)C1C1=CC=C2C(=C1)OCO2)OC)=O

Computed Properties

Exact Mass: 340.13100
Monoisotopic Mass: 340.13107373g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 636
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 54Å²

Experimental Properties

Color/Form: Powder
Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 491.0±45.0 °C at 760 mmHg
Flash Point: 216.4±28.8 °C
Solubility: Almost insoluble (0.075 g/l) (25 º C),
PSA: 53.99000
LogP: 3.68210
Vapor Pressure: 0.0±1.2 mmHg at 25°C

3a-Epiburchellin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3a-Epiburchellin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2986-1 mg	3a-Epiburchellin	155551-61-4		1mg	￥2835.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A47180-5 mg	3a-Epiburchellin	155551-61-4		5mg	¥5600.0	2021-09-10
TargetMol Chemicals	TN2986-5mg	3a-Epiburchellin	155551-61-4		5mg	￥ 3940	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A47180-5mg	3a-Epiburchellin	155551-61-4		5mg	¥5600.0	2023-09-08
TargetMol Chemicals	TN2986-5 mg	3a-Epiburchellin	155551-61-4	98%	5mg	￥ 3,940	2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2986-1 mL * 10 mM (in DMSO)	3a-Epiburchellin	155551-61-4		1 mL * 10 mM (in DMSO)	￥ 4040	2023-09-08
A2B Chem LLC	AE97267-5mg	3a-Epiburchellin	155551-61-4		5mg	$702.00	2024-04-20
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